Cas no 1361494-39-4 (5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride)

• Product Name: 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride
• CAS No: 1361494-39-4
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4991506
• Update Time: 2025-05-22

5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-8-2-6(1-7(3-8)13(18)19)10-4-9(15)5-11(16)12(10)17/h1-5H
• InChI Key： IHLPMXYAEXHCDP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=C(C(=O)Cl)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 6.7
• Topological Polar Surface Area: 17.1

Additional information on 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride

Comprehensive Overview of 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS No. 1361494-39-4)

5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS No. 1361494-39-4) is a specialized chlorinated biphenyl derivative widely utilized in advanced chemical synthesis and material science. This compound belongs to the family of polychlorinated biphenyl (PCB) derivatives, which are known for their unique structural and electronic properties. With increasing interest in sustainable chemistry and green synthesis, researchers are exploring the potential of such compounds in developing eco-friendly materials and processes.

The molecular structure of 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride features four chlorine atoms strategically positioned on the biphenyl backbone, along with a reactive carbonyl chloride group. This configuration makes it a valuable intermediate in the synthesis of high-performance polymers, liquid crystals, and pharmaceutical precursors. Recent studies highlight its role in the development of organic electronic materials, which are gaining traction due to their applications in flexible displays and solar cells.

One of the key advantages of 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride is its versatility in cross-coupling reactions, a topic frequently searched in academic and industrial circles. Researchers often inquire about "efficient methods for PCB derivatization" or "applications of chlorinated biphenyls in material science," reflecting the growing demand for specialized chemical building blocks. This compound's stability under various reaction conditions further enhances its appeal for synthetic chemists.

From an industrial perspective, 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride is increasingly relevant in the context of circular economy initiatives. Companies are exploring ways to integrate such intermediates into closed-loop manufacturing processes, minimizing waste and improving resource efficiency. This aligns with the broader trend of sustainable chemical production, a hot topic in both scientific literature and corporate sustainability reports.

Quality control and analytical characterization of 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride are critical aspects that researchers frequently investigate. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure purity and confirm structural integrity. These analytical methods are often searched in conjunction with the compound's CAS number (1361494-39-4), indicating strong interest in precise identification protocols.

The safety profile and handling guidelines for 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride are another area of frequent inquiry. While not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed when working with chlorinated compounds. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation—topics that often appear in safety-related searches for chemical professionals.

Looking ahead, the potential applications of 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride in emerging technologies are particularly exciting. Its structural features make it a candidate for developing novel organic semiconductors and photoactive materials, areas that are rapidly evolving in response to the global push for renewable energy solutions. These applications frequently appear in patent literature and research funding proposals, underscoring the compound's technological relevance.

In summary, 5,2',3',5'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS No. 1361494-39-4) represents an important building block in modern chemistry, with diverse applications ranging from materials science to pharmaceutical development. Its unique structural properties and reactivity profile continue to attract research attention, particularly in fields aligned with sustainability and advanced material design. As the chemical industry evolves toward greener practices, compounds like this will likely play an increasingly significant role in innovative technological solutions.